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Compound of Interest

Compound Name: 4,4-Difluoropentanal

CAS No.: 1546331-97-8

Cat. No.: B2454373

Get Quote

Executive Summary & Chemical Profile
4,4-Difluoropentanal is a specialized fluorinated building block frequently used in the

synthesis of pharmaceutical intermediates (e.g., Orexin receptor agonists). Unlike standard

aliphatic aldehydes, the presence of the gem-difluoro group at the C4 position imparts specific

stability and lipophilicity profiles that dictate strict disposal pathways.

Critical Directive: This compound must be treated as Halogenated Organic Waste. Under no

circumstances should it be combined with non-halogenated solvents or aqueous waste

streams. Improper disposal in standard incinerators can lead to the formation of Hydrofluoric

Acid (HF), causing catastrophic damage to scrubber systems and regulatory violations.
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Parameter Detail

Chemical Name 4,4-Difluoropentanal

CAS Number 1546331-97-8

Molecular Formula C₅H₈F₂O

Molecular Weight 122.11 g/mol

Physical State Liquid (Colorless to pale yellow)

Primary Hazards
Flammable Liquid (H226), Skin/Eye Irritant

(H315, H319)

Reactivity
Oxidizes to 4,4-difluoropentanoic acid upon air

exposure

Pre-Disposal Assessment & Stabilization
Before moving the container to the waste stream, you must validate the state of the chemical.

Aldehydes are prone to autoxidation, converting to their corresponding carboxylic acids over

time.

Step 1: Visual Inspection
Crystals/Solids: If solid precipitates are observed in the liquid, the aldehyde may have

polymerized or oxidized significantly. This does not change the disposal route but requires

noting "Potential Peroxides/Acids" on the waste tag as a precaution.

Container Integrity: Ensure the cap is a fluoropolymer-lined (PTFE) screw cap. Aldehydes

can soften standard rubber septa.

Step 2: Chemical Stabilization (If necessary)
If the bottle is old (>1 year) or shows signs of crusting:

Do NOT distill. Distillation of old aldehydes can concentrate unstable peroxides (rare but

possible).
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Dilution: If the material is pure and you are discarding >50mL, dilute it 1:10 with a compatible

halogenated solvent (e.g., Dichloromethane) to reduce the fire load and reactivity risk before

placing it in the waste drum.

The Disposal Protocol (Step-by-Step)
This protocol ensures compliance with RCRA (Resource Conservation and Recovery Act)

standards for ignitable (D001) and toxic waste.

Phase A: Segregation
The Golden Rule: 4,4-Difluoropentanal contains fluorine. It must go into the Halogenated

Waste stream.

Why? Commercial incinerators operate at different temperatures. Non-halogenated waste is

often used as fuel blending. Halogenated waste requires specific high-temperature

incineration (>1100°C) with acid gas scrubbing to capture the HF gas generated when the C-

F bonds break.

Phase B: Container Selection
Primary Choice: Amber Glass bottle with PTFE-lined cap.

Secondary Choice: High-Density Polyethylene (HDPE).

Avoid: Low-density plastics or metal cans (unless lined), as the potential acid degradation

product (4,4-difluoropentanoic acid) can corrode metal.

Phase C: Labeling
Attach a hazardous waste tag with the following specific data:

Full Chemical Name: "4,4-Difluoropentanal" (Do not use abbreviations like "DFP").

Constituents: If diluted, list the solvent (e.g., "Dichloromethane 90%, 4,4-Difluoropentanal
10%").

Hazard Checkboxes: [x] Flammable, [x] Toxic, [x] Irritant.[1][2]
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Phase D: Waste Codes
When completing the manifest, utilize the following codes based on your region's regulations

(US EPA defaults):

D001: Ignitable Waste (Flash point likely <60°C).

Lab Pack: If disposing of small intact bottles, pack in a drum with vermiculite under "Lab

Pack - Flammable/Toxic."

Operational Workflow Diagram
The following decision tree illustrates the logic flow for assessing and disposing of this

compound.
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Start: 4,4-Difluoropentanal Disposal

1. Visual Assessment
(Crystals? Oxidation?)

Is the chemical pure?

Dilute with DCM (1:10)
to reduce reactivity

Yes (>50mL)

2. Segregation:
HALOGENATED WASTE STREAM

No (Already mixed)

3. Container:
Glass or HDPE only

4. Labeling:
'Flammable', 'Toxic', 'Fluorinated'

High-Temp Incineration
(HF Scrubbing Required)

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and disposal of fluorinated aldehydes.

Emergency Spill Response
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In the event of a benchtop spill (<500 mL):

Evacuate & Ventilate: The vapors are respiratory irritants. Clear the immediate area.[3]

PPE: Wear nitrile gloves (double gloved recommended), safety goggles, and a lab coat.

Absorb: Do not use paper towels (flammability risk). Use a commercial organic spill pad or

vermiculite.

Neutralize: If available, treat the absorbed spill with a mild basic solution (sodium

bicarbonate) to neutralize any potential acid formation, only if the spill is contained in a fume

hood.

Collect: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with

4,4-Difluoropentanal."

Disposal: Treat the debris container as Solid Halogenated Hazardous Waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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